Cas no 4363-38-6 (Ethenedione (8CI,9CI))

• Product Name: Ethenedione (8CI,9CI)
• CAS No: 4363-38-6
• MF: C₂O₂
• MW: 56.0202007293701
• CID: 331089
• PubChem ID: 314937
• Update Time: 2025-04-19

Ethenedione (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Ethenedione (8CI,9CI)
• ethene-1,2-dione
• AC1L7QMF
• carbon monoxide dimer
• Dicarbon dioxide
• Dimeric carbon monoxide
• Dimeric carbonous oxide
• dioxoethylene
• ethane-1,2-dione
• Ethenedione
• ethylendioxide
• Ethylene dione
• ethylenedioxide
• Kohlenstoffsuboxid
• NSC235812
• Carbon oxide (C2O2)
• Q3120751
• alpha-oxoketene
• 4363-38-6
• DTXSID80311020
• NSC-235812
• UNII-P4RWY4EEW6
• P4RWY4EEW6
• oxoketene
• Ethylenedione

• Inchi： 1S/C2O2/c3-1-2-4
• InChI Key： FONOSWYYBCBQGN-UHFFFAOYSA-N
• SMILES： O=C=C=O

Computed Properties

• Exact Mass: 55.9898
• Monoisotopic Mass: 55.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 54.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.935
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.311
• PSA: 34.14
• LogP: -0.79420